![molecular formula C14H15ClN4O3 B6270333 N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3,5-dihydroxypyridazine-4-carboxamide hydrochloride CAS No. 2639389-89-0](/img/no-structure.png)
N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3,5-dihydroxypyridazine-4-carboxamide hydrochloride
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structure. The IUPAC name is a systematic way of naming chemical substances and is based on their chemical composition and structure . The molecular formula represents the numbers and types of atoms in a molecule .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound . The analysis of the synthesis process includes understanding the starting materials, the conditions under which the reactions occur, the steps of the reactions, and the yield of the product .Molecular Structure Analysis
The molecular structure of a compound refers to the arrangement of atoms within the molecule . Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the reactions occur, the products formed, and the mechanism of the reactions .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3,5-dihydroxypyridazine-4-carboxamide hydrochloride involves the reaction of 3,5-dihydroxypyridazine-4-carboxylic acid with (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,5-dihydroxypyridazine-4-carboxylic acid", "(1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-dihydroxypyridazine-4-carboxylic acid is reacted with (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired amide product.", "Step 2: The resulting amide product is then treated with hydrochloric acid to form the hydrochloride salt of N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3,5-dihydroxypyridazine-4-carboxamide." ] } | |
CAS RN |
2639389-89-0 |
Molecular Formula |
C14H15ClN4O3 |
Molecular Weight |
322.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
